Cas no 1353946-64-1 (1-[2-(2-Amino-ethoxymethyl)-pyrrolidin-1-yl]-ethanone)
1-[2-(2-Amino-ethoxymethyl)-pyrrolidin-1-yl]-ethanone Chemical and Physical Properties
Names and Identifiers
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- 1-[2-(2-Amino-ethoxymethyl)-pyrrolidin-1-yl]-ethanone
- 1-(2-((2-Aminoethoxy)methyl)pyrrolidin-1-yl)ethanone
- AM92274
- 1-[2-(2-Aminoethoxymethyl)pyrrolidin-1-yl]ethanone
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- Inchi: 1S/C9H18N2O2/c1-8(12)11-5-2-3-9(11)7-13-6-4-10/h9H,2-7,10H2,1H3
- InChI Key: ARDYLDLFZNLCPW-UHFFFAOYSA-N
- SMILES: O(CCN)CC1CCCN1C(C)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 173
- Topological Polar Surface Area: 55.6
1-[2-(2-Amino-ethoxymethyl)-pyrrolidin-1-yl]-ethanone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 080542-500mg |
1-[2-(2-Amino-ethoxymethyl)-pyrrolidin-1-yl]-ethanone |
1353946-64-1 | 500mg |
£602.00 | 2022-03-01 | ||
| Chemenu | CM496593-1g |
1-(2-((2-Aminoethoxy)methyl)pyrrolidin-1-yl)ethanone |
1353946-64-1 | 97% | 1g |
$1197 | 2023-01-01 |
1-[2-(2-Amino-ethoxymethyl)-pyrrolidin-1-yl]-ethanone Related Literature
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Jason Wan Lab Chip, 2020,20, 4528-4538
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 1-[2-(2-Amino-ethoxymethyl)-pyrrolidin-1-yl]-ethanone
Introduction to 1-[2-(2-Amino-Ethoxymethyl)-Pyrrolidin-1-yl]-Ethanone (CAS No. 1353946-64-1)
1-[2-(2-Amino-Ethoxymethyl)-Pyrrolidin-1-yl]-Ethanone, also known by its CAS number CAS No. 1353946-64-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug design and development.
The molecular structure of 1-[2-(2-Amino-Ethoxymethyl)-Pyrrolidin-1-yl]-Ethanone consists of a pyrrolidine ring, which is a five-membered saturated heterocyclic compound containing one nitrogen atom. Attached to the nitrogen atom of the pyrrolidine ring is an ethoxymethyl group, which further contains an amino group (-NH₂). The ethanone group, which is a ketone functional group, is also part of this molecule, contributing to its overall reactivity and properties.
Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, researchers have explored its role in modulating enzyme activity, particularly in pathways related to inflammation and neurodegenerative diseases. The presence of the amino group and the ketone functional group makes this compound a versatile building block for synthesizing more complex molecules with enhanced bioactivity.
In terms of synthesis, 1-[2-(2-Amino-Ethoxymethyl)-Pyrrolidin-1-yl]-Ethanone can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Optimization of reaction conditions has been a focus of recent research to improve yield and reduce impurities.
The application of this compound extends beyond pharmaceuticals. Its structural features make it a valuable intermediate in the synthesis of advanced materials, such as polymers and catalysts. For example, the ethanone group can participate in cross-coupling reactions, enabling the construction of complex architectures with tailored properties.
From an environmental perspective, understanding the degradation pathways and toxicity profiles of CAS No. 1353946-64-1 is crucial for its safe handling and disposal. Recent studies have investigated its biodegradation under various conditions, providing insights into its environmental impact and potential risks.
In conclusion, 1-[2-(2-Amino-Ethoxymethyl)-Pyrrolidin-1-yl]-Ethanone (CAS No. 1353946-64-1) is a multifaceted compound with promising applications across diverse fields. Its unique structure, coupled with recent advancements in synthesis and application research, positions it as a key player in future innovations in chemistry and pharmacology.
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